(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone

• IUPAC Name: (2,3-dimethoxyphenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H16N4O3/c1-20-12-5-3-4-11(13(12)21-2)14(19)17-8-10(9-17)18-15-6-7-16-18/h3-7,10H,8-9H2,1-2H3
• InChI Key: NZGWJRWVVJFWMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone, also known as TAZAM, is a chemical compound that has been extensively studied for its potential therapeutic applications. TAZAM is a member of the azetidine family of compounds, which have been shown to have a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds focuses on the synthesis and characterization of novel derivatives, highlighting methodologies that could potentially apply to "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone". For instance, the development of new synthetic routes and the use of specific ligands or catalysts in reactions to create or modify similar compounds can provide insights into how this chemical might be synthesized or altered for various applications (Singh et al., 2017).

Catalytic Applications

Compounds with triazole or azetidine groups have been studied for their catalytic properties, such as in the Huisgen 1,3-dipolar cycloadditions. The development of ligands based on these structures for catalysis, as demonstrated by Ozcubukcu et al. (2009), could suggest potential catalytic roles for "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" in similar or related chemical reactions (Ozcubukcu et al., 2009).

Antioxidant and Pharmacological Properties

The investigation of the antioxidant properties of compounds structurally related to "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" can provide a basis for exploring its potential biomedical applications. The study by Balaydın et al. (2010) on the synthesis and antioxidant properties of diphenylmethane derivative bromophenols, including natural products, highlights the process and evaluation methods that could be applied to similar compounds to assess their antioxidant capabilities and possible pharmacological uses (Balaydın et al., 2010).

Material Science and Polymerization

Research into the polymerization of azetidine and its derivatives, as explored by Schacht and Goethals (1974), provides a foundation for understanding how azetidine-containing compounds like "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" might be used in material science or polymer chemistry. The specific conditions and outcomes of azetidine polymerization offer insights into the potential for creating new polymers or materials with unique properties (Schacht & Goethals, 1974).